1-(2-Amino-4,6-dichloropyrimidin-5-YL)ethanone

• Molecular Formula: C6H5Cl2N3O
• Molecular Weight: 206.03 g/mol
• IUPAC Name: 1-(2-amino-4,6-dichloropyrimidin-5-yl)ethanone
• InChI: InChI=1S/C6H5Cl2N3O/c1-2(12)3-4(7)10-6(9)11-5(3)8/h1H3,(H2,9,10,11)
• InChI Key: MNIRHXPEAFXWSX-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=C(N=C(N=C1Cl)N)Cl

Description

1-(2-Amino-4,6-dichloropyrimidin-5-YL)ethanone is a useful research compound. Its molecular formula is C6H5Cl2N3O and its molecular weight is 206.03 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

1-(2-Amino-4,6-dichloro-pyrimidin-5-yl)-ethanol (2.0 g, 9.6 mmol) was treated with MnO2 (20 g, 229 mmol, 24 equiv.) in 1,2-dichloroethane for 16 h at 70° C. Filtration over celite and concentration gave 1-(2-Amino-4,6-dichloro-pyrimidin-5-yl)-ethanone as a pale orange solid (1.4 g, 6.7 mmol, 71%), which was used without further purification.